3-(azetidin-3-ylthio)-2-methyl-1H-indole
Overview
Description
3-(Azetidin-3-ylthio)-2-methyl-1H-indole is a chemical compound with the molecular formula C11H12N2S. It is a derivative of indole, a heterocyclic aromatic organic compound, and azetidine, a four-membered ring with one nitrogen atom .
Synthesis Analysis
The synthesis of azetidine derivatives has been described in various studies. For instance, a practical and cost-effective synthesis of 3-mercapto-1-(1,3-thiazolin-2-yl)azetidine was established for the production of L-084 . This synthesis method involves an industry-oriented reaction of azetidine ring-closure to yield N-benzyl-3-hydroxyazetidine, which is eventually converted to the desired product via key intermediates .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of azetidine derivatives have been described in the literature. The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .Scientific Research Applications
Synthesis of Heterocyclic Amino Acid Derivatives
The azetidine moiety in 3-(azetidin-3-ylthio)-2-methyl-1H-indole can be utilized in the synthesis of new heterocyclic amino acid derivatives. These derivatives are synthesized through aza-Michael addition of NH-heterocycles, which can lead to the development of novel compounds with potential biological activities .
Development of Novel Antibiotics
Azetidine derivatives have been explored for their use in creating new antibiotics. For instance, the related compound 3-mercapto-1-(1,3-thiazolin-2-yl)azetidine has been used for the synthesis of the orally active carbapenem antibiotic L-084, which shows high bioavailability in humans . This suggests that 3-(azetidin-3-ylthio)-2-methyl-1H-indole could also be a precursor in the development of new antibacterial agents.
Organic Synthesis Methodologies
This compound can serve as a key intermediate in organic synthesis methodologies. Its functional groups allow for various chemical reactions, such as Suzuki–Miyaura cross-coupling, which can be used to create a diverse array of targeted molecules for further research .
Safety and Hazards
The safety data sheet for a related compound, Azetidin-3-ylmethanaminedihydrochloride, provides general safety measures such as avoiding inhalation, skin and eye contact, and ingestion. In case of exposure, it recommends removing the person to fresh air, rinsing skin and eyes with water, and seeking medical advice .
properties
IUPAC Name |
3-(azetidin-3-ylsulfanyl)-2-methyl-1H-indole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2S/c1-8-12(15-9-6-13-7-9)10-4-2-3-5-11(10)14-8/h2-5,9,13-14H,6-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXAQVNNVJNVVKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2N1)SC3CNC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(azetidin-3-ylthio)-2-methyl-1H-indole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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